N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(thiophen-2-yl)ethyl)-4-ethoxybenzamide

• IUPAC Name: N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-thiophen-2-ylethyl]-4-ethoxybenzamide
• InChI: InChI=1S/C24H26N2O2S/c1-2-28-21-11-9-19(10-12-21)24(27)25-16-22(23-8-5-15-29-23)26-14-13-18-6-3-4-7-20(18)17-26/h3-12,15,22H,2,13-14,16-17H2,1H3,(H,25,27)
• InChI Key: CPCODUCNHPYYQP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NCC(C2=CC=CS2)N3CCC4=CC=CC=C4C3
• Molecular Formula: C24H26N2O2S
• Molecular Weight: 406.5 g/mol

Description

N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(thiophen-2-yl)ethyl)-4-ethoxybenzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in medicinal chemistry.

Scientific Research Applications

Sigma-2 Receptor Imaging in Solid Tumors

Research has been conducted on fluorine-containing benzamide analogs, including derivatives similar to the chemical structure , for their potential in imaging sigma-2 receptor status of solid tumors through positron emission tomography (PET). These studies focus on evaluating the affinity of these compounds to sigma-2 receptors, which can be indicative of tumor proliferation rates. A specific study highlighted the high tumor uptake and acceptable tumor/normal tissue ratios of fluorine-18 labeled compounds, suggesting their suitability for PET imaging to assess the sigma-2 receptor status in solid tumors (Tu et al., 2007).

Chemical Synthesis and Pharmacological Applications

Another area of application is in the synthesis of complex organic compounds and the study of their pharmacological properties. For instance, derivatives of the chemical structure have been synthesized for their potential antiarrhythmic and anticonvulsant activities. These studies delve into the synthesis methodologies, structural analysis, and the evaluation of biological activities of these compounds, contributing to the development of new therapeutic agents. Notably, research on the synthesis of dihydroquinazolinone derivatives and their photophysical properties provides insights into their potential applications in medicinal chemistry and drug design (Pannipara et al., 2017).

Novel Synthetic Routes

There is also significant interest in developing novel and efficient synthetic routes for compounds related to N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(thiophen-2-yl)ethyl)-4-ethoxybenzamide. For example, advancements in the practical and scalable synthesis of related compounds have been reported, highlighting improvements in yield, reduction in the use of hazardous solvents, and the overall efficiency of the synthesis process. These developments are crucial for the large-scale production and further research of these compounds (Yoshida et al., 2014).